Sodium;2,3,4,5,6-pentachlorophenol

• CAS No.: 131-52-2
• Product Name: Sodium;2,3,4,5,6-pentachlorophenol
• Molecular Formula: C6Cl5ONa; C6Cl5NaO
• Molecular Weight: 289.3 g/mol
• IUPAC Name: sodium;2,3,4,5,6-pentachlorophenol
• Standard InChI: InChI=1S/C6HCl5O.Na/c7-1-2(8)4(10)6(12)5(11)3(1)9;/h12H;/q;+1
• Standard InChIKey: HCJLVWUMMKIQIM-UHFFFAOYSA-M
• Isomeric SMILES: C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].[Na+]
• Impurities: ... Pentachlorophenol available after about 1973 contained only 1 ppm of the hexachloro- and 26 ppm of the octachlordibenzo-p-dioxin. /Pentachlorophenol/; Fourteen technical pentachlorophenol and three sodium pentachlorophenate samples were obtained from several manufacturers and analyzed for various chlorinated phenolic impurities. Reversed-phase liquid chromatography with an electrochemical (coulometric mode) detector was used for qualitative and quantitative determinations. 2,4-Dichlorophenol, 3,5-dichlorophenol, 2,3,4-trichlorophenol, 2,4,6-trichlorophenol, 3,4,5-trichlorophenol, 2,3,5,6-tetrachlorophenol, 2,3,4,6-tetrachlorophenol, and 2,3,4,5-tetrachlorophenol were detected as contaminants in the various samples.
• SMILES: C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)O.[Na+]
• Canonical SMILES: C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].[Na+]
• Boiling Point: Decomposes. (USCG, 1999)
• Colorform: White crystalline solid; Tan powder, pellets; Buff-colored flakes
• Density: 2.0 mg/L at 22 °C/4 °C
• Physical Description: Sodium pentachlorophenate is a white or tan, powdered solid. It is soluble in water and may burn, but it is not easily ignited. It may be toxic by ingestion, inhalation and skin absorption. It is used as a fungicide, herbicide and as a disinfectant.; WHITE OR TAN FLAKES OR POWDER WITH CHARACTERISTIC ODOUR.
• Description: Sodium pentachlorophenate is a white or tan, powdered solid. It is soluble in water and may burn, but it is not easily ignited. It may be toxic by ingestion, inhalation and skin absorption. It is used as a fungicide, herbicide and as a disinfectant.; An insecticide and herbicide that has also been used as a wood preservative. Pentachlorphenol is a widespread environmental pollutant. Both chronic and acute pentachlorophenol poisoning are medical concerns. The range of its biological actions is still being actively explored, but it is clearly a potent enzyme inhibitor and has been used as such as an experimental tool.
• Solubility: In water, 3.30X10+5 mg/L at 25 °C; Solubility in water (g/L): 22.4 at 20 °C; 33 at 30 °C; Solubility at 25 °C (g/L): methanol 22; acetone 37; 21% (wt/vol) at 5 °C (water), 29% (wt/vol) at 40 °C (water), 33% (wt/vol at 25 °C (water); Soluble in ethanol and acetone; insoluble in benzene and petroleum oils; Solubility in water, g/100ml at 25 °C: 33
• Synonyms: Pentachlorophenate, Sodium; Pentachlorophenol; Sodium Pentachlorophenate
• PubChem Compound: 21977422
• Last Modified: Nov 11 2021